Cas no 1338564-53-6 (Propargyl-PEG2-CH2COOtBu)

Propargyl-PEG2-CH2COOtBu is a versatile bifunctional linker featuring a propargyl group and a tert-butyl ester, connected by a short polyethylene glycol (PEG2) spacer. The propargyl moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, facilitating conjugation with azide-functionalized molecules. The tert-butyl ester provides a protected carboxylic acid, which can be deprotected under mild acidic conditions for further derivatization. The PEG2 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency. This compound is particularly useful in bioconjugation, materials science, and pharmaceutical research, where controlled functionalization and stability are critical. Its dual reactivity makes it a valuable tool for constructing complex molecular architectures.
Propargyl-PEG2-CH2COOtBu structure
Propargyl-PEG2-CH2COOtBu structure
Product Name:Propargyl-PEG2-CH2COOtBu
CAS No:1338564-53-6
MF:C14H24O5
MW:272.337365150452
CID:5149305
Update Time:2025-06-09

Propargyl-PEG2-CH2COOtBu Chemical and Physical Properties

Names and Identifiers

    • propargyl-PEG3-t-butyl ester
    • Propargyl-PEG3-Boc
    • Propargyl-PEG3-COOtBu
    • tert-Butyl 3-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)propanoate
    • tert-butyl 3-[2-(2-prop-2-ynoxyethoxy)ethoxy]propanoate
    • Alkyne-PEG3-CH2CH2COOtBu
    • Propargyl-PEG2-CH2COOtBu
    • AMY4462
    • ZEC65884
    • ZB0905
    • s10531
    • tert-Butyl3-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)propanoate
    • Acetic acid, 2-[2-[2-(2-propyn-1-yloxy)ethoxy]ethoxy]-, 1,1-dimethylethyl ester
    • tert-butyl 2-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)acetate
    • Propargyl-PEG3-CH2COOH t-Bu Ester
    • Inchi: 1S/C14H24O5/c1-5-7-16-9-11-18-12-10-17-8-6-13(15)19-14(2,3)4/h1H,6-12H2,2-4H3
    • InChI Key: JCKIGUAOHLRKLH-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 284
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54

Propargyl-PEG2-CH2COOtBu Pricemore >>

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